(-)-trans-Khellactone
(-)-trans-Khellactone
Brand Name:
Vulcanchem
CAS No.:
23458-04-0
VCID:
VC0027147
InChI:
InChI=1S/C14H14O5/c1-14(2)13(17)11(16)10-8(19-14)5-3-7-4-6-9(15)18-12(7)10/h3-6,11,13,16-17H,1-2H3/t11-,13+/m0/s1
SMILES:
CC1(C(C(C2=C(O1)C=CC3=C2OC(=O)C=C3)O)O)C
Molecular Formula:
C14H14O5
Molecular Weight:
262.26 g/mol
(-)-trans-Khellactone
CAS No.: 23458-04-0
Reference Standards
VCID: VC0027147
Molecular Formula: C14H14O5
Molecular Weight: 262.26 g/mol
| CAS No. | 23458-04-0 |
|---|---|
| Product Name | (-)-trans-Khellactone |
| Molecular Formula | C14H14O5 |
| Molecular Weight | 262.26 g/mol |
| IUPAC Name | (9R,10S)-9,10-dihydroxy-8,8-dimethyl-9,10-dihydropyrano[2,3-f]chromen-2-one |
| Standard InChI | InChI=1S/C14H14O5/c1-14(2)13(17)11(16)10-8(19-14)5-3-7-4-6-9(15)18-12(7)10/h3-6,11,13,16-17H,1-2H3/t11-,13+/m0/s1 |
| Standard InChIKey | HKXQUNNSKMWIKJ-WCQYABFASA-N |
| Isomeric SMILES | CC1([C@@H]([C@H](C2=C(O1)C=CC3=C2OC(=O)C=C3)O)O)C |
| SMILES | CC1(C(C(C2=C(O1)C=CC3=C2OC(=O)C=C3)O)O)C |
| Canonical SMILES | CC1(C(C(C2=C(O1)C=CC3=C2OC(=O)C=C3)O)O)C |
| Appearance | Powder |
| PubChem Compound | 9992853 |
| Last Modified | Nov 11 2021 |
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